Cas no 1797561-97-7 (1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea)

1-[(2-Methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea is a structurally specialized urea derivative featuring adamantyl and methoxyphenyl moieties. Its unique molecular architecture, combining rigid adamantane and flexible aryl-ethyl groups, imparts potential advantages in applications requiring selective binding or modulation of biological targets. The methoxy substitutions enhance solubility and influence electronic properties, while the adamantyl framework contributes to steric stability. This compound may be of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targets sensitive to steric and electronic interactions. Its well-defined structure allows for precise modifications, making it a versatile intermediate in synthetic and pharmacological research.
1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea structure
1797561-97-7 structure
Product Name:1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
CAS No:1797561-97-7
MF:C22H32N2O3
MW:372.501086235046
CID:5371995
Update Time:2025-11-01

1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
    • Urea, N-[2-(4-methoxyphenyl)ethyl]-N'-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-
    • Inchi: 1S/C22H32N2O3/c1-26-20-5-3-15(4-6-20)7-8-23-21(25)24-14-22(27-2)18-10-16-9-17(12-18)13-19(22)11-16/h3-6,16-19H,7-14H2,1-2H3,(H2,23,24,25)
    • InChI Key: KPTABDNOLGCCPU-UHFFFAOYSA-N
    • SMILES: N(CCC1=CC=C(OC)C=C1)C(NCC1(OC)C2CC3CC1CC(C3)C2)=O

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Additional information on 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea

Introduction to 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea (CAS No. 1797561-97-7)

1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea, with the CAS number 1797561-97-7, is a novel urea derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an adamantyl moiety and methoxy-substituted phenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities, making it a subject of extensive study in recent years.

The adamantyl group, a tricyclic hydrocarbon, is known for its high stability and rigidity, which can enhance the pharmacokinetic properties of the compound. The methoxy-substituted phenyl groups, on the other hand, can modulate the compound's lipophilicity and receptor binding affinity. Together, these features make 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea a promising candidate for various therapeutic applications.

Recent studies have explored the biological activities of 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea has also been investigated for its potential as an analgesic. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism underlying this analgesic activity is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

The pharmacokinetic properties of 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea have also been studied in detail. In vivo studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The adamantyl group contributes to its stability in biological systems, while the methoxy-substituted phenyl groups enhance its lipophilicity, facilitating its absorption and distribution.

To further evaluate the therapeutic potential of 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in various disease conditions, including chronic inflammatory disorders and neuropathic pain. Preliminary results from these trials are promising, indicating that this compound may offer new therapeutic options for patients with these conditions.

In conclusion, 1-[(2-methoxy-2-adamantyl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea (CAS No. 1797561-97-7) is a promising urea derivative with a unique chemical structure that confers multiple biological activities. Its anti-inflammatory and analgesic properties, combined with favorable pharmacokinetic characteristics, make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide more insights into its therapeutic potential and safety profile.

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